Cas no 919788-60-6 (8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one)

• Product Name: 8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one
• CAS No: 919788-60-6
• MF: C₉H₈ClFN₂O₂
• MW: 230.623424530029
• CID: 803366
• PubChem ID: 58168629
• Update Time: 2025-04-19

8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one
• Pyrido[3,2-f]-1,4-oxazepin-5(2H)-one, 8-chloro-7-fluoro-3,4-dihydro-4-methyl-
• SCHEMBL2669132
• DTXSID901144573
• 919788-60-6
• 8-Chloro-7-fluoro-3,4-dihydro-4-methylpyrido[3,2-f]-1,4-oxazepin-5(2H)-one

• Inchi： 1S/C9H8ClFN2O2/c1-13-2-3-15-8-5(9(13)14)4-6(11)7(10)12-8/h4H,2-3H2,1H3
• InChI Key： QMMZYKPTRCBUJV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(N=1)OCCN(C)C2=O)F

Computed Properties

• Exact Mass: 230.02600
• Monoisotopic Mass: 230.0258334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43000
• LogP: 1.27640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines